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Compound of Interest

Compound Name: TASIN-1

Cat. No.: B15615496

For researchers and scientists utilizing TASIN-1, a selective inhibitor of truncated adenomatous
polyposis coli (APC), ensuring its proper disposal is a critical component of laboratory safety
and regulatory compliance.[1][2][3][4] While specific disposal protocols for TASIN-1 are not
readily available, a comprehensive waste management plan can be formulated by adhering to
general principles of hazardous chemical waste disposal and considering the compound's
known properties. This guide provides a procedural framework for the safe handling and
disposal of TASIN-1, designed to protect laboratory personnel and the environment.

Key Chemical and Safety Data for TASIN-1

A thorough understanding of a compound's properties is fundamental to its safe management.
The following table summarizes essential information for TASIN-1, gathered from various
supplier and research sources.
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Property

Value

Source

Chemical Name

1-[(4-
methoxyphenyl)sulfonyl]-4-
methyl-1,4'-bipiperidine
hydrochloride

[5]

CAS Number

792927-06-1 (free base),
1678515-13-3 (hydrochloride)

[1112](3]1[5]

Molecular Formula

C1sH28N203S - HCI

[5]

Molecular Weight

388.95 g/mol

[3]05]

Appearance

Solid, white to beige powder

[315](6]

Solubility

Soluble in DMSO (=35.2
mg/mL), Ethanol (25 mg/mL),
and water (2 mg/mL).[2][5][6]

Storage

Store at -20°C as a solid. In
solvent, store at -80°C for up
to one year.[2][3][6]

Known Hazards

For research use only. Not for
human or veterinary use.[2][6]
As a bioactive compound, it
should be handled with care,

assuming potential toxicity.

Experimental Protocol for TASIN-1 Disposal

The following step-by-step protocol is a general guideline based on standard laboratory

practices for the disposal of chemical waste.[7][8] Always consult your institution's specific

Environmental Health and Safety (EHS) guidelines.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including a lab coat, safety glasses, and chemical-resistant

gloves.
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. Waste Segregation:

Solid Waste:

o Collect unused or expired TASIN-1 powder, contaminated gloves, weigh boats, and other
contaminated disposable labware in a designated, leak-proof hazardous waste container
lined with a chemical waste bag.[8][9]

o Do not mix with non-hazardous waste.

Liquid Waste:

o Collect solutions containing TASIN-1 (e.g., in DMSO) in a separate, clearly labeled, and
sealed hazardous liquid waste container.

o Avoid mixing with other incompatible chemical waste streams.[7]

Sharps Waste:

o Needles, syringes, or other sharps contaminated with TASIN-1 must be disposed of in a
designated, puncture-resistant sharps container for chemical waste.[10]

. Labeling:

Clearly label all waste containers with "Hazardous Waste," the full chemical name ("TASIN-
1"), the solvent (if applicable, e.g., "DMSQ"), the concentration, and the date. Follow your
institution's specific labeling requirements.[8]

. Storage:

Store the sealed hazardous waste containers in a designated satellite accumulation area
within the laboratory.[8]

Ensure the storage area is secure and away from general laboratory traffic.

. Disposal Request:
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+ Once the waste container is full or has reached the designated accumulation time limit,
submit a hazardous waste pickup request to your institution's EHS department.[8] Do not
dispose of TASIN-1 waste down the sink or in the regular trash.[7]

Logical Workflow for TASIN-1 Waste Disposal

The following diagram illustrates the decision-making process for the proper segregation and
disposal of TASIN-1 waste in a laboratory setting.

TASIN-1 Waste Disposal Workflow

TASIN-1 Waste Generated
Identify Waste Type

Solid Waste Liquid Waste Sharps Waste
(e.g., powder, contaminated labware) (e.g., solutions in DMSO) (e.g., contaminated needles)

Collect in Labeled Collect in Labeled Collect in Labeled
Hazardous Solid Waste Container Hazardous Liquid Waste Container Chemical Sharps Container

Store in Satellite
Accumulation Area

Request EHS Pickup
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Caption: Decision tree for TASIN-1 waste segregation and disposal.

By implementing these procedures, laboratories can ensure the safe and compliant disposal of
TASIN-1, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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